Cas no 946234-87-3 (methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 946234-87-3
• MF: C₂₀H₁₈FNO₄S₂
• MW: 419.489626407623
• CID: 5443109
• Update Time: 2025-05-22

methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• WGIFNXWNHKCPEN-UHFFFAOYSA-N
• methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C20H18FNO4S2/c1-12-4-7-14(8-5-12)16-11-27-18(20(23)26-3)19(16)28(24,25)22-15-9-6-13(2)17(21)10-15/h4-11,22H,1-3H3
• InChI Key： WGIFNXWNHKCPEN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(C)C(F)=C1)(=O)=O

Additional information on methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Comprehensive Analysis of Methyl 3-(3-Fluoro-4-Methylphenyl)Sulfamoyl-4-(4-Methylphenyl)Thiophene-2-Carboxylate (CAS No. 946234-87-3)

In the realm of specialty chemicals and pharmaceutical intermediates, methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 946234-87-3) has garnered significant attention due to its unique molecular structure and potential applications. This compound, characterized by its thiophene core and sulfamoyl functional group, is a subject of interest for researchers exploring drug discovery and material science. Its fluoro and methyl substitutions further enhance its reactivity, making it a valuable candidate for targeted synthesis.

The chemical properties of CAS 946234-87-3 are influenced by its heterocyclic framework, which is known for stability and versatility in organic synthesis. Recent studies highlight its potential role in developing small-molecule inhibitors, particularly in kinase-targeted therapies, a hot topic in cancer research. Users searching for "thiophene derivatives in medicine" or "sulfamoyl compounds applications" will find this compound relevant, as it aligns with trends in precision medicine and bioconjugation techniques.

From a synthetic chemistry perspective, the methyl ester moiety in methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate offers opportunities for derivatization, a key focus area for medicinal chemists. Its lipophilicity and bioavailability profiles are frequently discussed in forums on "improving drug-like properties," making it a compound of interest for ADMET optimization. The presence of both electron-withdrawing (fluoro) and electron-donating (methyl) groups also makes it a fascinating case study for structure-activity relationship (SAR) analysis.

In industrial applications, this compound is explored for its potential in agrochemical formulations, particularly as a crop protection agent. Searches for "fluoroaryl thiophene pesticides" or "sulfonamide-based fungicides" often intersect with discussions about CAS 946234-87-3. Its thermal stability and solubility in organic solvents are critical for formulation scientists addressing sustainable agriculture challenges.

Environmental and regulatory compliance aspects of methyl 3-(3-fluoro-4-methylphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate are also trending topics. With increasing focus on green chemistry, researchers are investigating eco-friendly synthesis routes for such compounds. Queries like "biodegradable sulfonamides" or "fluorinated compound safety" reflect this shift. The compound’s low ecotoxicity profile, as suggested by preliminary data, positions it favorably in REACH and EPA discussions.

In summary, CAS No. 946234-87-3 represents a multifaceted compound bridging pharmaceutical innovation, agricultural chemistry, and environmental sustainability. Its structural features and adaptability to high-throughput screening methodologies ensure its continued relevance in cutting-edge research.